Cas no 357926-58-0 (4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester
• CAS No: 357926-58-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1475069
• Update Time: 2024-08-24

4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-cyano-, ethyl ester

• Inchi： 1S/C8H7N3O2/c1-2-13-8(12)6-3-4-10-7(5-9)11-6/h3-4H,2H2,1H3
• InChI Key： WMDYFUSKJWXKQU-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 177.05391

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 335.6±34.0 °C(Predicted)
• PSA: 75.87
• pka: -5.51±0.20(Predicted)